tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate

• Molecular Formula: C16H19BrF3NO2
• Molecular Weight: 394.23 g/mol
• IUPAC Name: tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C16H19BrF3NO2/c1-15(2,3)23-14(22)21-7-6-12-11(9-21)5-4-10(8-17)13(12)16(18,19)20/h4-5H,6-9H2,1-3H3
• InChI Key: JWSNOQIOZVRRGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=C2C(F)(F)F)CBr

Description

tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate: is a complex organic compound that features a tert-butyl group, a bromomethyl group, and a trifluoromethyl group attached to an isoquinoline core

Preparation Methods

The synthesis of tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate typically involves multiple steps, including the introduction of the bromomethyl and trifluoromethyl groups to the isoquinoline core. Common synthetic routes may involve:

Bromination: Introduction of the bromomethyl group through bromination reactions.

Trifluoromethylation: Incorporation of the trifluoromethyl group using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonates.

Esterification: Formation of the tert-butyl ester through esterification reactions.

Chemical Reactions Analysis

tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate can undergo various chemical reactions, including:

Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the functional groups.

Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Medicine: Investigated for its potential pharmacological properties and as a precursor in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate involves its interaction with specific molecular targets. The bromomethyl and trifluoromethyl groups can influence the compound’s reactivity and binding affinity to enzymes or receptors, modulating biological pathways .

Comparison with Similar Compounds

Similar compounds include:

tert-butyl 6-(chloromethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate: Similar structure but with a chloromethyl group instead of a bromomethyl group.

tert-butyl 6-(bromomethyl)-5-(difluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate: Similar structure but with a difluoromethyl group instead of a trifluoromethyl group.

tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: Similar structure but with a fully saturated isoquinoline ring.